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Compound of Interest

Compound Name: Liangshanin A

Cat. No.: B12437472

A comprehensive search of publicly available scientific literature and databases has revealed
no specific biological screening data for a compound explicitly named "Liangshanin A." While
the name suggests a potential origin from the Liangshan region, a hub for traditional Chinese
medicine, no studies detailing the isolation, characterization, or biological evaluation of a
molecule with this designation were identified.

The scientific community is actively investigating various natural products for their therapeutic
potential, and it is possible that "Liangshanin A" may be a newly isolated compound that has
not yet been described in published literature, or it may be referred to by a different name in
existing studies.

This in-depth technical guide, therefore, cannot provide specific quantitative data, experimental
protocols, or signaling pathway diagrams for Liangshanin A. The following sections will,
however, discuss the biological activities of extracts from plants originating in the Liangshan
region and of compounds with similar structural motifs, which may provide a speculative
context for the potential bioactivities of a compound named Liangshanin A.

Biological Activities of Phenolic Extracts from
Liangshan Olive Leaves

Research on the flora of the Liangshan region has demonstrated the presence of compounds
with significant biological activity. For instance, a study on the phenolic extracts (PES) from
Liangshan olive leaves has shown both antioxidant and anticancer properties.
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Anticancer Activity of Liangshan Olive Leaf Phenolic
Extracts

The anticancer potential of phenolic extracts from Liangshan olive leaves was evaluated
against several cell lines. The half-maximal inhibitory concentration (IC50) values, which
represent the concentration of the extract required to inhibit the growth of 50% of the cancer
cells, are summarized in the table below.

Cell Line Description IC50 (pg/mL)
HEK293 Human embryonic kidney cells  841.48

HelLa Human cervical cancer cells 7139

S180 Mouse sarcoma cells 457.69

Data from a study on the seasonal variations in the chemical composition of Liangshan olive
leaves and their antioxidant and anticancer activities.[1]

The study indicated that the phenolic extract from Liangshan olive leaves induced apoptosis in
S180 cells through the activation of caspase-3/9 and the disruption of the mitochondrial
membrane potential.

Experimental Protocol: Cell Viability Assay (CCK-8)

The anticancer activities of the phenolic extracts were assessed using a Cell Counting Kit-8
(CCK-8) assay. This colorimetric assay is based on the reduction of a tetrazolium salt by
cellular dehydrogenases to produce a formazan dye, the amount of which is directly
proportional to the number of living cells.
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Caption: A hypothetical signaling pathway for apoptosis induction.

Conclusion

At present, there is a notable absence of scientific literature pertaining to the preliminary
biological screening of a compound specifically identified as "Liangshanin A." The information
provided herein is based on studies of extracts from botanicals found in the Liangshan region
and should be considered speculative in the context of a specific, uncharacterized molecule.
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Further research, including the isolation, structural elucidation, and comprehensive biological
evaluation of "Liangshanin A," is required to ascertain its therapeutic potential. Researchers
and drug development professionals are encouraged to monitor emerging scientific
publications for any future studies on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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